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Compound of Interest

Compound Name: GNF2133

Cat. No.: B1192784 Get Quote

This document provides comprehensive guidance on the proper handling and disposal of

GNF2133, a potent and selective DYRK1A inhibitor. The procedures outlined below are

designed to ensure the safety of laboratory personnel and to maintain compliance with

environmental regulations. This guide is intended for researchers, scientists, and drug

development professionals.

GNF2133: Chemical and Safety Profile
GNF2133 is a 6-azaindole derivative investigated for its potential in treating Type 1 Diabetes by

promoting β-cell proliferation.[1][2] As a bioactive small molecule, it should be handled with

care in a laboratory setting. While a specific Safety Data Sheet (SDS) is not publicly available,

its classification as a potent kinase inhibitor necessitates cautious handling and disposal as a

hazardous chemical waste.

Quantitative Data Summary:

The following tables summarize the key quantitative parameters of GNF2133 based on

available research.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1192784?utm_src=pdf-interest
https://www.benchchem.com/product/b1192784?utm_src=pdf-body
https://www.benchchem.com/product/b1192784?utm_src=pdf-body
https://www.benchchem.com/product/b1192784?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32077280/
https://www.asianpharmtech.com/articles/6azaindole-gnf2133-as-dyrk1a-inhibitor-for-promoting-cell-proliferationv.pdf
https://www.benchchem.com/product/b1192784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Target/System

IC₅₀ (Inhibitory Conc.) 6.2 nM (0.0062 µM) DYRK1A Kinase

IC₅₀ (Inhibitory Conc.) >50 µM GSK3β Kinase

Oral Bioavailability 22.3% In CD-1 Mice

Purity >98% (typical) Chemical analysis

Molecular Weight 434.53 g/mol

Molecular Formula C₂₄H₃₀N₆O₂

Sources:[3]

Storage Conditions:

Proper storage is crucial to maintain the integrity of GNF2133 and to prevent accidental

exposure.

Condition Duration

-80°C 6 months

-20°C 1 month

Sources:[3]

GNF2133 Disposal Workflow
The proper disposal of GNF2133, like all laboratory chemicals, must be handled systematically

to ensure safety and regulatory compliance. Never dispose of GNF2133 down the drain or in

regular trash.[4][5] The following workflow outlines the required step-by-step procedure.
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Step 1: Preparation & Segregation

Step 2: Waste Categorization

Step 3: Containerization & Labeling

Step 4: Storage & Disposal

Wear appropriate PPE:
Lab coat, gloves, safety glasses

Segregate GNF2133 waste by type

Solid Waste:
- Contaminated gloves, wipes, vials
- Weigh paper with residual powder

Liquid Waste:
- Unused solutions

- Solvents from rinsing

Sharps Waste:
- Contaminated needles

- Syringes

Place in a designated, sealed
hazardous waste container (solid).

Collect in a compatible, sealed,
leak-proof waste container (liquid).

Place in a puncture-resistant
sharps container.

Label all containers clearly:
'Hazardous Waste - GNF2133'

List all components and concentrations.

Store waste in a designated
Satellite Accumulation Area (SAA). [1]

Contact your institution's
Environmental Health & Safety (EHS)

office for waste pickup.

Follow EHS instructions for
scheduled pickup and final disposal.
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Downstream Effects

GNF2133 DYRK1A Kinaseinhibits ASK1positively regulates JNK Signalingactivates Cell Proliferation
(e.g., in β-cells)

influences

Start: Prepare GNF2133 Solution
(e.g., 3, 10, 30 mg/kg in vehicle)

Administer to Mice
(e.g., oral gavage, p.o.)

Waste Generated:
- Liquid GNF2133 solution

- Contaminated vials

Observation Period
(e.g., once daily for 5 days)

Waste Generated:
- Contaminated sharps (needles)
- Contaminated animal bedding

Perform Glucose Challenge
(e.g., GPAIS)

Measure Outcomes:
- Blood Glucose

- Insulin Secretion

End: Data Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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